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Compound of Interest

Compound Name: (S)-Desmethyl Doxylamine

Cat. No.: B15289076

Technical Guide: (S)-Desmethyl Doxylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Desmethyl Doxylamine, an active metabolite of the first-generation antihistamine
Doxylamine, is a compound of significant interest in pharmacological research. This document
provides a comprehensive technical overview of (S)-Desmethyl Doxylamine, including its
chemical properties, metabolic origins, and presumed biological activities. While specific
research on the (S)-enantiomer is limited, this guide consolidates available data and provides
logical extrapolations based on the well-documented pharmacology of its parent compound,
Doxylamine. This guide is intended to serve as a foundational resource for researchers
investigating the stereospecific activity and therapeutic potential of Doxylamine metabolites.

Chemical and Physical Properties

(S)-Desmethyl Doxylamine is the levorotatory stereoisomer of Desmethyl Doxylamine. Its
fundamental chemical and physical properties are summarized below.
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Property Value Reference
CAS Number 437999-64-9 [11[2][3]
Molecular Formula C16H20N20 [4]
Molecular Weight 256.34 g/mol [4]
N,N-dimethyl-2-[(S)-
IUPAC Name phenyl(pyridin-2- [1]
yl)methoxy]ethanamine
Not specified (likely a neat
Appearance
substance)
Data not available for the (S)-
N enantiomer. The parent
Solubility [5]

compound, Doxylamine, is
soluble in water and alcohol.

Metabolism and Synthesis
Metabolic Pathway of Doxylamine

Doxylamine undergoes hepatic metabolism, primarily through the cytochrome P450 enzyme

system. The main metabolic pathway involves N-demethylation, leading to the formation of N-

Desmethyl Doxylamine and subsequently N,N-didesmethyldoxylamine.[6] These metabolites

are then excreted, primarily in the urine.[5][6]

Below is a diagram illustrating the metabolic conversion of Doxylamine to its desmethylated

metabolites.
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Metabolic Pathway of Doxylamine

Representative Enantioselective Synthesis
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A specific, detailed experimental protocol for the enantioselective synthesis of (S)-Desmethyl
Doxylamine is not readily available in the published literature. However, a plausible synthetic
route can be extrapolated from established methods for the synthesis of chiral doxylamine.
One such approach involves the use of a chiral auxiliary to introduce the desired
stereochemistry.

Disclaimer: The following protocol is a representative methodology and has not been
experimentally validated for the synthesis of (S)-Desmethyl Doxylamine.

Experimental Protocol: Proposed Synthesis of (S)-Desmethyl Doxylamine

o Synthesis of Chiral Intermediate: A chiral precursor, such as (R)-1-phenyl-1-(pyridin-2-
ylethanol, can be synthesized using methods like Sharpless asymmetric dihydroxylation.

» Etherification: The chiral alcohol is then reacted with a suitable N-methyl-2-haloethylamine
derivative (e.g., N-methyl-2-chloroethylamine) in the presence of a strong base to form the
ether linkage.

 Purification: The final product, (S)-Desmethyl Doxylamine, would be purified using
chromatographic techniques, such as chiral High-Performance Liquid Chromatography
(HPLC), to ensure enantiomeric purity.

The following diagram outlines the proposed synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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